Cas no 1699767-59-3 (Palladium, bis(1,3-dihydro-1,3,4,5-tetramethyl-2H-imidazol-2-ylidene)-)

Palladium, bis(1,3-dihydro-1,3,4,5-tetramethyl-2H-imidazol-2-ylidene)- structure
1699767-59-3 structure
Palladium, bis(1,3-dihydro-1,3,4,5-tetramethyl-2H-imidazol-2-ylidene)-
1699767-59-3
C14H24N4Pd
354.787160873413
5688773

Palladium, bis(1,3-dihydro-1,3,4,5-tetramethyl-2H-imidazol-2-ylidene)- Properties

Names and Identifiers

    • Bis(1,3-dihydro-1,3,4,5-tetramethyl-2H-imidazol-2-ylidene)palladium
    • IZQKWMYMYUHGOV-UHFFFAOYSA-N
    • 1S/2C7H12N2.Pd/c2*1-6-7(2)9(4)5-8(6)3;/h2*1-4H3;
    • CN1C(=[Pd]=C2N(C)C(C)=C(C)N2C)N(C)C(C)=C1C

Palladium, bis(1,3-dihydro-1,3,4,5-tetramethyl-2H-imidazol-2-ylidene)- Synthesis

Synthetic Circuit 1

1699767-58-2 1699767-58-2
141556-40-3 141556-40-3
501-65-5 501-65-5
185990-03-8 185990-03-8
1699767-59-3 1699767-59-3
1877310-63-8 1877310-63-8
73183-34-3 73183-34-3
Reaction Conditions
1.1R:Me2CHOH, R:t-BuOK, S:PhMe, 4.5 h, rt
1.218 h, rt
2.1S:PhMe, 0.5 h, rt
3.1S:C6D6
Reference
(N-Heterocyclic Carbene)2-Pd(0)-Catalyzed Silaboration of Internal and Terminal Alkynes: Scope and Mechanistic Studies
By Ansell, Melvyn B. et al, ACS Catalysis, 2016, 6(4), 2192-2196

Synthetic Circuit 2

1699767-58-2 1699767-58-2
141556-40-3 141556-40-3
103-33-3 103-33-3
73183-34-3 73183-34-3
1699767-59-3 1699767-59-3
2043599-01-3 2043599-01-3
Reaction Conditions
1.1R:t-BuOK, S:Me2CHOH, S:PhMe, 4.5 h, rt
1.217 h, rt
2.1S:C6D6, rt
Reference
Comparison of the Reactivity of the Low Buried-Volume Carbene Complexes (ITMe)2Pd(PhC≡CPh) and (ITMe)2Pd(PhN=NPh)
By Ansell, Melvyn B. et al, Organometallics, 2018, 37(7), 1214-1218

Synthetic Circuit 3

1699767-60-6 1699767-60-6
1699767-59-3 1699767-59-3
1450-14-2 1450-14-2
Reaction Conditions
1.1S:C6D6, rt → 85°C; 24 h, 85°C
Reference
Synthesis of an [(NHC)2Pd(SiMe3)2] Complex and Catalytic cis-Bis(silyl)ations of Alkynes with Unactivated Disilanes
By Ansell, Melvyn B. et al, Angewandte Chemie, 2015, 54(19), 5578-5582

Palladium, bis(1,3-dihydro-1,3,4,5-tetramethyl-2H-imidazol-2-ylidene)- Raw materials

Palladium, bis(1,3-dihydro-1,3,4,5-tetramethyl-2H-imidazol-2-ylidene)- Preparation Products

Palladium, bis(1,3-dihydro-1,3,4,5-tetramethyl-2H-imidazol-2-ylidene)- Related Literature

1699767-59-3 (Palladium, bis(1,3-dihydro-1,3,4,5-tetramethyl-2H-imidazol-2-ylidene)-) Related Products

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